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Compound of Interest

Compound Name: Methoxyacetic Acid

Cat. No.: B166299

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of methoxyacetic acid
(MAA), covering its natural origins, metabolic pathways, industrial synthesis, and diverse
applications. The information is tailored for professionals in research and development, with a
focus on quantitative data, detailed experimental methodologies, and the underlying
biochemical mechanisms of action.

Physicochemical and Toxicological Profile

Methoxyacetic acid (MAA), also known as 2-methoxyacetic acid, is a carboxylic acid and an
ether.[1][2] It is a colorless, viscous, and corrosive liquid with a pungent odor.[3] Due to its
reprotoxic potential, it is classified as a substance of very high concern (SVHC) and its use is
strictly controlled, primarily as an intermediate in industrial synthesis.[1][4]

Physicochemical Properties

The key physicochemical properties of methoxyacetic acid are summarized in the table
below.
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Property Value Reference(s)

Molecular Formula C3HeOs3 [1]

Molecular Weight 90.08 g/mol [1]

CAS Number 625-45-6 [1]

Appearance Clear, colorless, viscous liquid [3]

Melting Point 7-9 °C (45-48 °F; 280-282 K)  [1][5]

- _ 202-204 °C (396-399 °F;

Boiling Point [11[5]
475-477 K)

Density 1.1768 g/cm3 [1][5]

B Soluble in water, ethanol, and

Solubility ) [1112]
diethyl ether

pKa 3.57 [3]
1.8 mbar (20 °C); 4.8 mbar (50

Vapor Pressure [3]
OC)

Refractive Index (n20/D) 1.417 [5]

Toxicological Data

Methoxyacetic acid exhibits significant toxicity, particularly reproductive and developmental
toxicity, which has led to the cessation of its use in consumer products.[1] Its toxicity is believed
to stem from its metabolic effects, including the inhibition of mitochondrial respiration and
histone deacetylases.[6][7]
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Parameter Species Route Value Reference(s)
LD50 (Acute Rat (Sprague - 1000-1500
ra
Oral) Dawley) mg/kg bw
In Vitro ) >5 mM (inhibits
) ) Rat (Hepatic )

Mitochondrial ] ] - state 3 succinate  [6]

o Mitochondria) o
Inhibition oxidation)
In Vitro ] >3 mM (inhibits

) ) Rat (Testicular

Mitochondrial ) ] - ascorbate/TMPD  [6]

o Mitochondria) S
Inhibition oxidation)
Reproductive Rat (Male 300 mg/kg (8

o ) Oral Gavage ) [8]
Toxicity Fischer 344) daily doses)

225 mg/kg bw

Developmental ] )

o Rat (Wistar) Intraperitoneal (on GDs 8, 10,
Toxicity

12, or 14)

Natural Sources and Metabolism

Methoxyacetic acid is not a widespread natural product. Its presence in biological systems is
primarily as a metabolite of xenobiotic compounds.[7]

Xenobiotic Metabolism

The primary source of MAA in humans and animals is the metabolism of industrial chemicals,
most notably ethylene glycol monomethyl ether (EGME, 2-methoxyethanol) and certain
phthalates like di-(2-methoxyethyl) phthalate.[9] EGME is rapidly oxidized by alcohol
dehydrogenases to form methoxyacetaldehyde, which is then further oxidized to
methoxyacetic acid.[3] This metabolic activation is responsible for the testicular and
developmental toxicity observed after exposure to EGME.[8]
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Metabolic activation of 2-Methoxyethanol to Methoxyacetic Acid.

Endogenous Occurrence

Methoxyacetic acid has been identified as an endogenous metabolite in some biological
systems, although typically at very low concentrations.[4] It has been detected, though not
guantified, in foods such as chicken and pork, which may suggest metabolic pathways
independent of direct xenobiotic exposure, or the bioaccumulation from environmental sources.

Industrial Synthesis and Applications

Methoxyacetic acid is an important intermediate in the chemical industry.[10] Its synthesis is
primarily achieved through two main routes.

Industrial Synthesis Routes

1. Oxidation of 2-Methoxyethanol: This is the primary industrial route, involving the catalytic
oxidation of 2-methoxyethanol with air or oxygen in the presence of a platinum-based catalyst.
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[3][11]

2. From Monochloroacetic Acid: This method involves the reaction of monochloroacetic acid
with sodium methoxide in a methanolic solvent.[10][12] The resulting sodium methoxyacetate is

then acidified to yield methoxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Methoxyacetic Acid | C3H603 | CID 12251 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Methoxyacetic acid | 625-45-6 [chemicalbook.com]

. Methoxyacetic acid - Wikipedia [en.wikipedia.org]

. cpachem.com [cpachem.com]

. Methoxyacetic acid 98 625-45-6 [sigmaaldrich.com]

. medchemexpress.com [medchemexpress.com]

°
~ (o)) ()] EEN w N =

. Methoxyacetic acid suppresses prostate cancer cell growth by inducing growth arrest and
apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

» 8. Toxicity of methoxyacetic acid in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

» 9. Methoxyacetic acid inhibits histone deacetylase and impairs axial elongation
morphogenesis of mouse gastruloids in a retinoic acid signaling-dependent manner -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 10. US4968840A - Process for preparing methoxyacetic acid - Google Patents
[patents.google.com]

e 11. patents.justia.com [patents.justia.com]

e 12. DE3923389A1 - METHOD FOR PRODUCING METHOXY ACETIC ACID - Google
Patents [patents.google.com]

 To cite this document: BenchChem. [Methoxyacetic Acid: A Technical Guide to Natural
Sources and Industrial Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166299#natural-sources-and-industrial-applications-
of-methoxyacetic-acid]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b166299?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxyacetic-Acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7389755.htm
https://en.wikipedia.org/wiki/Methoxyacetic_acid
https://www.cpachem.com/msds?num=SB39390&dnl=sd_-_Methoxyacetic_acid_CAS_625-45-6_EC_210-894-6_%28SB39390%29_%28EU%29.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/194557
https://www.medchemexpress.com/methoxyacetic-acid.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4297326/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4297326/
https://pubmed.ncbi.nlm.nih.gov/7185613/
https://pubmed.ncbi.nlm.nih.gov/32496642/
https://pubmed.ncbi.nlm.nih.gov/32496642/
https://pubmed.ncbi.nlm.nih.gov/32496642/
https://patents.google.com/patent/US4968840A/en
https://patents.google.com/patent/US4968840A/en
https://patents.justia.com/patent/20210188754
https://patents.google.com/patent/DE3923389A1/en
https://patents.google.com/patent/DE3923389A1/en
https://www.benchchem.com/product/b166299#natural-sources-and-industrial-applications-of-methoxyacetic-acid
https://www.benchchem.com/product/b166299#natural-sources-and-industrial-applications-of-methoxyacetic-acid
https://www.benchchem.com/product/b166299#natural-sources-and-industrial-applications-of-methoxyacetic-acid
https://www.benchchem.com/product/b166299#natural-sources-and-industrial-applications-of-methoxyacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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